(2E)-3-(furan-2-yl)-N-{2-methyl-6H,7H,8H,9H-pyrazolo[1,5-a]quinazolin-7-yl}prop-2-enamide

• IUPAC Name: (E)-3-(furan-2-yl)-N-(2-methyl-6,7,8,9-tetrahydropyrazolo[1,5-a]quinazolin-7-yl)prop-2-enamide
• InChI: InChI=1S/C18H18N4O2/c1-12-9-17-19-11-13-10-14(4-6-16(13)22(17)21-12)20-18(23)7-5-15-3-2-8-24-15/h2-3,5,7-9,11,14H,4,6,10H2,1H3,(H,20,23)/b7-5+
• InChI Key: XYIZQIYEHKSGHS-FNORWQNLSA-N
• Canonical SMILES: CC1=NN2C3=C(CC(CC3)NC(=O)C=CC4=CC=CO4)C=NC2=C1
• Isomeric SMILES: CC1=NN2C3=C(CC(CC3)NC(=O)/C=C/C4=CC=CO4)C=NC2=C1
• Molecular Formula: C18H18N4O2
• Molecular Weight: 322.4 g/mol

Description

The compound contains a furan ring, a pyrazoloquinazoline ring, and an amide group. Furan is a 5-membered planar ring, which is soluble in most organic solvents. Quinazoline derivatives have drawn more and more attention in the synthesis and bioactivities research.

Synthesis Analysis

While specific synthesis methods for this compound are not available, quinazoline derivatives are often synthesized through various methods including Aza-reaction, Microwave-assisted reaction, Metal-mediated reaction, Ultrasound-promoted reaction, and Phase-transfer catalysis reaction.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the furan ring, the pyrazoloquinazolin ring, and the amide group. Furan is the most reactive compound of the 5-membered heterocyclic compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the furan ring could enhance its solubility in organic solvents.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Anti-inflammatory Activity : Studies have explored the anti-inflammatory potential of this compound. .
• Anticancer Properties : Researchers have investigated its effects on cancer cells. .

Neuroscience and Neurodegenerative Diseases

• .

Organic Synthesis and Catalysis

• Palladium-Catalyzed C–O Bond Formation : The facile access to cis-dihydrofurobenzofuran from 2-(2,5-dihydro-furan-2-yl)-phenol involves a Pd-catalyzed intramolecular oxidative C–O bond formation. .

Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. Quinazoline derivatives have been found to exhibit a wide range of biological activities.